Cas no 948903-72-8 (9H-Purin-2-amine,6-[[3-(aminomethyl)phenyl]methoxy]-)

• Product Name: 9H-Purin-2-amine,6-[[3-(aminomethyl)phenyl]methoxy]-
• CAS No: 948903-72-8
• MF: C₁₃H₁₄N₆O
• MW: 270.28986120224
• CID: 796780
• Update Time: 2022-09-23

9H-Purin-2-amine,6-[[3-(aminomethyl)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,6-[[3-(aminomethyl)phenyl]methoxy]-
• 9H-Purin-2-amine, 6-[[3-(aminomethyl)phenyl]methoxy]-

• Inchi： 1S/C13H14N6O/c14-5-8-2-1-3-9(4-8)6-20-12-10-11(17-7-16-10)18-13(15)19-12/h1-4,7H,5-6,14H2,(H3,15,16,17,18,19)
• InChI Key： VHRDYCCJQBXLBG-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(N)=NC=2OCC2=CC=CC(CN)=C2)NC=1

Computed Properties

• Exact Mass: 270.123
• Monoisotopic Mass: 270.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158-160 ºC
• Solubility: Almost insoluble (0.051 g/l) (25 º C),